Cas no 887232-43-1 (3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate)
887232-43-1 structure
Product Name:3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
CAS No:887232-43-1
MF:C5H9ClN4O
MW:176.604159116745
CID:4295339
PubChem ID:145711026
Update Time:2025-04-24
3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate
- 887232-43-1
- 3-Chloro-6-hydrazinyl-4-methylpyridazinehydrate
- 3-Chloro-6-hydrazinyl-4-methylpyridazine hydrate
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- Inchi: 1S/C5H7ClN4.H2O/c1-3-2-4(8-7)9-10-5(3)6;/h2H,7H2,1H3,(H,8,9);1H2
- InChI Key: NNERAVBLXRNPAB-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=C(N=N1)NN.O
Computed Properties
- Exact Mass: 176.0464886Da
- Monoisotopic Mass: 176.0464886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.8Ų
3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
887232-43-1 (3(2H)-Pyridazinone, 6-chloro-5-methyl-, hydrazone, monohydrate) Related Products
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